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Compound of Interest

Compound Name: KTC1101
CAS No.: 100823-03-8
Cat. No.: B1226338

Get Quote

\ J

An In-depth Technical Overview of the Pan-PI3K Inhibitor KTC1101 for Researchers,
Scientists, and Drug Development Professionals.

Introduction

KTC1101 is an orally active, potent pan-phosphoinositide 3-kinase (pan-PI3K) inhibitor that has
demonstrated significant anti-tumor activity. It exerts its effects through a dual mechanism of
action: directly inhibiting the proliferation of tumor cells and modulating the tumor
microenvironment to enhance anti-tumor immune responses.[1][2][3] This technical guide
provides a comprehensive overview of the chemical structure, properties, and key experimental
data related to KTC1101.

Chemical Structure and Properties

KTC1101 is a complex heterocyclic molecule. Its systematic IUPAC name is 2-
(Difluoromethyl)-7-methoxy-3-[4-morpholin-4-yl-6-(1,4-oxazepan-4-yl)-1,3,5-triazin-2-
yllbenzimidazol-5-amine.[4] A visual representation of its chemical structure is provided below.

Chemical Structure of KTC1101 QChemicaI structure of KTC1101

Image Source: DempoChem[4]
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A summary of the key chemical and physical properties of KTC1101 is presented in the table
below.

Property Value Reference

2-(Difluoromethyl)-7-methoxy-
3-[4-morpholin-4-yl-6-(1,4-

IUPAC Name o [4]
oxazepan-4-yl)-1,3,5-triazin-2-

yl]benzimidazol-5-amine

CAS Number 2764833-47-6 [1][4]15]
Molecular Formula C21H26F2N803 [4]
Molecular Weight 476.50 g/mol [4]

FC(F)C1=NC=2C(OC)=CC(N)

SMILES =CC2N1C=3N=C(N=C(N3)N4 [1]
CCOCCC4)N5CCcoCCh

Appearance White to off-white solid [5]

Purity >99% [6]

Pharmacological Properties and Mechanism of
Action

KTC1101 functions as a pan-PI3K inhibitor, targeting all Class | PI3K isoforms (a, 3, 8, and y).
[2][6] The PI3K/Akt/mTOR signaling pathway is a critical regulator of cell growth, proliferation,
survival, and metabolism, and its dysregulation is a frequent event in many human cancers.[7]
By inhibiting PI3K, KTC1101 effectively downregulates the phosphorylation of downstream
effectors, including Akt and mTOR, leading to cell cycle arrest and inhibition of tumor growth.[2]

[6]
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Prepare KTC1101
Dilution Series

¢

Add KTC1101/DMSO
to 384-well Plate

¢

Add PI3K Isoform
Solution

¢

Add ATP/Substrate Mix

(Start Reaction)

Incubate 1 hour
at Room Temp

l

Add Detection Solution
(Stop Reaction)

Read TR-FRET Signal

Calculate IC50

Implant Tumor Cells
Subcutaneously in Mice

l

Allow Tumors to Grow
to ~100 mm3

l

Randomize Mice into
Treatment Groups

Administer KTC1101 or
Vehicle Orally

Measure Tumor Volume
Regularly

Study Endpoint Reached

Euthanize Mice and
Excise Tumors

Further Tumor Analysis
(e.g., Histology)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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